Cas no 2035022-94-5 ((2E)-3-(furan-2-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}prop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}prop-2-enamide
• CAS No: 2035022-94-5
• MF: C₁₇H₁₄N₂O₂S
• MW: 310.370262622833
• CID: 5378093
• Update Time: 2025-08-05

(2E)-3-(furan-2-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Furanyl)-N-[[2-(3-thienyl)-4-pyridinyl]methyl]-2-propenamide
• (2E)-3-(furan-2-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}prop-2-enamide

• Inchi： 1S/C17H14N2O2S/c20-17(4-3-15-2-1-8-21-15)19-11-13-5-7-18-16(10-13)14-6-9-22-12-14/h1-10,12H,11H2,(H,19,20)
• InChI Key： ZEICXFHEFYPNOA-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=C(C2C=CSC=2)C=1)(=O)C=CC1=CC=CO1

Experimental Properties

• Density: 1.270±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 536.0±50.0 °C(Predicted)
• pka: 13.33±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (2E)-3-(furan-2-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}prop-2-enamide

Introduction to (2E)-3-(furan-2-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}prop-2-enamide (CAS No. 2035022-94-5)

(2E)-3-(furan-2-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2035022-94-5, represents a novel molecular entity with a unique structural framework that combines heterocyclic aromatic rings, amide functionalities, and alkene substituents. The intricate arrangement of these structural elements not only contributes to its distinct chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The core structure of this compound features a furan ring at the 3-position, which is a key feature that imparts specific electronic and steric properties. The furan ring is known for its ability to engage in hydrogen bonding interactions, making it a valuable moiety in the design of bioactive molecules. Additionally, the presence of a thiophen-3-yl group attached to a pyridine ring through a methyl bridge introduces further complexity and functionality. This particular arrangement can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

In recent years, there has been growing interest in the development of small molecules that incorporate both furan and thiophen moieties due to their demonstrated biological activity. These heterocyclic systems have been explored for their potential in modulating various biological pathways, including enzyme inhibition and receptor binding. The amide functional group in the molecule further enhances its pharmacological profile by providing a site for hydrogen bonding interactions with biological targets, which is crucial for achieving high affinity and selectivity.

The synthesis of (2E)-3-(furan-2-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}prop-2-enamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the pyridine-thiophene derivative, followed by the introduction of the amide group and finally the alkenyl substitution at the 3-position of the furan ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex molecular framework efficiently.

The pharmacological evaluation of this compound has revealed promising activities in several disease models. Initial studies have indicated that it may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. The combination of the furan, thiophen, and pyridine moieties appears to contribute to its ability to interact with biological targets in a manner that modulates disease-related processes. Furthermore, its structural features suggest potential applications in other therapeutic areas, such as oncology and neurology, where targeted inhibition of key enzymes or receptors is essential.

The computational modeling of (2E)-3-(furan-2-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}prop-2-enamide has provided valuable insights into its binding interactions with potential biological targets. Molecular docking studies have been conducted to predict how this compound might bind to enzymes such as kinases or proteases that are implicated in various diseases. These studies have helped identify key interactions that could be optimized to enhance binding affinity and selectivity. The results from these computational experiments are crucial for guiding experimental efforts aimed at improving the pharmacological properties of the compound.

In conclusion, (2E)-3-(furan-2-yl)-N-{[2-(thiophen-3-ylium) stronng>}methyl}prop enamide (CAS No. 20350022 -945) is a structurally complex organic compound with significant potential in pharmaceutical research and development. Its unique combination of heterocyclic rings and functional groups makes it an attractive candidate for further exploration in drug discovery programs aimed at treating various diseases. As research continues to uncover new biological activities and mechanisms, this compound is poised to play an important role in the development of next-generation therapeutic agents.